Cas no 884163-57-9 (1-bromo-4-[(4-tert-butylphenoxy)methyl]benzene)

• Product Name: 1-bromo-4-[(4-tert-butylphenoxy)methyl]benzene
• CAS No: 884163-57-9
• MF: C₁₇H₁₉BrO
• MW: 319.236164331436
• MDL: MFCD03880438
• CID: 5229253
• Update Time: 2026-03-07

1-bromo-4-[(4-tert-butylphenoxy)methyl]benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-4-[(4-tert-butylphenoxy)methyl]benzene

• MDL： MFCD03880438
• Inchi： 1S/C17H19BrO/c1-17(2,3)14-6-10-16(11-7-14)19-12-13-4-8-15(18)9-5-13/h4-11H,12H2,1-3H3
• InChI Key： SZZCRQOTCNTTPM-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=C(COC2=CC=C(C(C)(C)C)C=C2)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-bromo-4-[(4-tert-butylphenoxy)methyl]benzene

1-Bromo-4-[(4-Tert-Butylphenoxy)Methyl]Benzene: A Comprehensive Overview

1-Bromo-4-[(4-Tert-Butylphenoxy)Methyl]Benzene (CAS No. 884163-57-9) is a complex organic compound with a unique structure that combines bromine, phenolic, and aliphatic groups. This compound has garnered attention in the fields of organic chemistry, materials science, and pharmacology due to its versatile properties and potential applications. The molecule consists of a bromobenzene ring substituted with a phenoxy group, which is further modified by a tert-butyl substituent. This combination of functional groups imparts the compound with distinctive chemical reactivity and physical properties.

The synthesis of 1-bromo-4-[(4-tert-butylphenoxy)methyl]benzene involves multi-step organic reactions, often utilizing coupling agents and catalysts to achieve high yields. Recent advancements in catalytic cross-coupling reactions, such as the Suzuki-Miyaura reaction, have enabled more efficient and selective syntheses of similar compounds. These methods are particularly valuable for constructing biaryl systems, which are integral to many modern pharmaceuticals and advanced materials.

One of the most notable applications of this compound lies in its use as an intermediate in the synthesis of biologically active molecules. The bromine atom serves as an excellent leaving group, facilitating nucleophilic substitution reactions that can introduce diverse functional groups. This property makes 1-bromo-4-[(4-tert-butylphenoxy)methyl]benzene a valuable building block in medicinal chemistry. For instance, researchers have employed this compound to develop novel kinase inhibitors and other therapeutic agents targeting various diseases.

The tert-butyl group attached to the phenoxy ring contributes significantly to the compound's stability and lipophilicity. This feature enhances its solubility in organic solvents and improves its bioavailability when used in drug delivery systems. Recent studies have explored the use of this compound in designing prodrugs, where its stability under physiological conditions ensures controlled release of active pharmaceutical ingredients.

In addition to its role in drug development, 1-bromo-4-[(4-tert-butylphenoxy)methyl]benzene has found applications in polymer chemistry. Its aromatic rings can be incorporated into polymeric frameworks to impart enhanced thermal stability and mechanical strength. For example, researchers have investigated its use as a monomer in the synthesis of high-performance polymers for electronic applications.

The structural versatility of this compound also extends to its ability to participate in various click chemistry reactions. These reactions enable rapid and efficient construction of complex molecules, making 1-bromo-4-[(4-tert-butylphenoxy)methyl]benzene a valuable tool in combinatorial chemistry. Recent advancements in click chemistry methodologies have further expanded its utility in creating libraries of compounds for high-throughput screening.

From an environmental perspective, understanding the degradation pathways of 1-bromo-4-[(4-tert-butylphenoxy)methyl]benzene is crucial for assessing its ecological impact. Studies have shown that the compound undergoes hydrolysis under specific conditions, yielding less complex byproducts that are more readily biodegradable. This knowledge is essential for developing sustainable chemical processes that minimize environmental harm.

In summary, 1-bromo-4-[(4-Tert-butylphenoxy)methyl]benzene (CAS No. 884163-57-9) is a multifaceted organic compound with significant potential across various scientific disciplines. Its unique structure enables diverse chemical transformations, making it an invaluable resource for researchers and industry professionals alike. As ongoing research continues to uncover new applications and optimize synthetic methods, this compound will undoubtedly play an increasingly important role in advancing modern science and technology.